5-(2-Methoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine
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Overview
Description
5-(2-Methoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine is a chemical compound with the molecular formula C10H11N3OS and a molecular weight of 221.28 . It is also known by its IUPAC name 5-(2-methoxybenzyl)-1,3,4-thiadiazol-2-amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11N3OS/c1-14-8-5-3-2-4-7(8)6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 221.28 . Unfortunately, the search results do not provide additional details about its physical and chemical properties.Scientific Research Applications
Optoelectronic Properties and Applications
5-(2-Methoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine belongs to a class of heterocyclic compounds known for their potential applications in the field of organic optoelectronics. Research indicates that materials based on thiadiazole, like benzo[1,2-c;4,5-c′]bis[1,2,5]thiadiazole (BBT)-based materials, are being studied extensively for their unique properties and potential applications in organic optoelectronics. These materials exhibit open-shell biradical nature and have been the subject of computational studies and synthetic pathways, showing promise for future developments in this field (Tam & Wu, 2015).
Pharmacological and Biological Activities
The thiadiazole core, a structural component of this compound, is recognized for its diverse pharmacological potential. It's a key pharmacophoric moiety that has been used to generate new compounds with desired biological activities. Thiadiazole and its derivatives have shown a range of activities such as antimicrobial, anti-inflammatory, analgesic, antitumor, antiviral, and others. Their activities result from interactions with biological systems through various mechanisms including pharmacophoric substituent interactions, multicyclic ring system interactions, and their lipophilic character which allows penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).
Importance in Medicinal Chemistry
Compounds containing the thiadiazole ring, such as benzothiazole derivatives, are crucial in medicinal chemistry due to their wide range of pharmacological activities. These compounds are less toxic and have shown enhanced activities, making the benzothiazole scaffold a significant moiety in medicinal chemistry. The diversity of activities associated with benzothiazole derivatives includes antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, and anticancer properties. This makes benzothiazole and its derivatives, like this compound, highly important and rapidly developing compounds in the field of medicinal chemistry (Bhat & Belagali, 2020).
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that 1,3,4-thiadiazole derivatives, in general, have been studied for their potential anticancer properties . These compounds are thought to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-[(2-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3OS/c1-14-8-5-3-2-4-7(8)6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXNLMJPQNHNDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC2=NN=C(S2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301219669 |
Source
|
Record name | 5-[(2-Methoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301219669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
299936-70-2 |
Source
|
Record name | 5-[(2-Methoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=299936-70-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(2-Methoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301219669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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